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For researchers, scientists, and drug development professionals investigating the role of

Mediator Complex Subunit 27 (MED27), effective gene knockdown is a critical first step. Small

interfering RNAs (siRNAs) offer a powerful tool for this purpose, but selecting the most

efficacious siRNA from a range of available options can be challenging. Direct comparative

studies of different MED27 siRNAs are not readily available in the public domain. This guide

provides a comprehensive overview of commercially available siRNAs for MED27 knockdown

and, most importantly, equips researchers with the detailed protocols necessary to validate

their efficacy in-house.

Comparing Commercial MED27 siRNA Offerings
Several major life science companies offer pre-designed siRNAs targeting MED27. While

specific sequences and head-to-head performance data are often proprietary, vendors typically

provide guarantees of knockdown efficiency. Below is a summary of offerings from prominent

suppliers to aid in your selection.
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Vendor Product Name/Type Description
Knockdown
Guarantee

OriGene
Trilencer-27 Human

MED27 siRNA Kit

Kit includes 3 unique

27-mer Dicer-

substrate siRNA

duplexes designed for

higher potency. A

scrambled negative

control is also

included.

≥70% mRNA

knockdown for at least

two of the three

siRNAs at 10 nM

concentration.

Dharmacon (Revvity)
ON-TARGETplus

SMARTpool siRNA

A pool of four siRNAs

designed and

modified to reduce off-

target effects.

Individual siRNAs are

also available.

≥75% mRNA

knockdown for the

pool and at least three

of the four individual

siRNAs.

Santa Cruz

Biotechnology

MED27 siRNA

(Human)

A pool of 3 target-

specific 19-25 nt

siRNAs. Individual

duplexes can be

purchased separately

for validation.

Information not

publicly available.

QIAGEN FlexiTube siRNA

Four individual pre-

designed siRNAs for

the target gene,

allowing for flexible

pooling or individual

validation.

Information not

publicly available;

validation is

recommended by the

user.

Thermo Fisher

Scientific

Silencer® Select

MED27 siRNA

Pre-designed and

modified siRNAs to

enhance specificity

and potency.

Guaranteed to silence

target gene

expression by ≥70%.
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MED27 Signaling Pathway
MED27 is a core subunit of the Mediator complex, which acts as a crucial bridge between

gene-specific transcription factors and the RNA polymerase II transcription machinery.[1][2] By

facilitating this interaction, MED27 plays a fundamental role in the initiation and regulation of

transcription for a vast number of genes. Its dysfunction has been implicated in

neurodevelopmental disorders and various cancers.[3][4][5][6] Loss-of-function mutations in

MED27 can destabilize the Mediator complex, leading to impaired chromatin binding and

altered transcription of downstream target genes.[7][8] Key downstream targets identified in

different cellular contexts include transcription factors critical for neurogenesis such as EGR1,

FOS, foxo3a, and fosab, as well as the oncogenic factor KLF4 in breast cancer.[1][5][8]
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Caption: MED27's role in transcriptional activation.
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Experimental Protocols
To rigorously compare the efficacy of different siRNAs for MED27 knockdown, a standardized

experimental workflow is essential. This protocol covers cell culture, siRNA transfection, and

subsequent analysis of MED27 expression at both the mRNA and protein levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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